3-Chloro-4,4-dimethyl-2-oxoperhydroazepine

• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• IUPAC Name: 3-chloro-4,4-dimethylazepan-2-one
• InChI: InChI=1S/C8H14ClNO/c1-8(2)4-3-5-10-7(11)6(8)9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key: OEPJOUIXFPDGGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNC(=O)C1Cl)C

Description

3-Chloro-4,4-dimethyl-2-oxoperhydroazepine is a useful research compound. Its molecular formula is C8H14ClNO and its molecular weight is 175.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.8 g (0.018 moles) of 3,3-dichloro-4,4-dimethyl-2-oxoperhydroazepine were dissolved in 300 ml of glacial acetic acid and shaked at 40 psi of hydrogen with 1.9 g of 10% Pd/C. When the theoretical amount of hydrogen was consumed the catalyst was filtered off and the filtrate evaporated in vacuo to give 3 g of the title compound sufficiently pure for the following step.